Cas no 28466-72-0 (1H-Pyrazol-4-amine,N-ethyl-1-(phenylmethyl)-)

1H-Pyrazol-4-amine,N-ethyl-1-(phenylmethyl)- structure
28466-72-0 structure
Product Name:1H-Pyrazol-4-amine,N-ethyl-1-(phenylmethyl)-
CAS No:28466-72-0
MF:C12H15N3
MW:201.267602205276
CID:271379
PubChem ID:206699
Update Time:2025-04-19

1H-Pyrazol-4-amine,N-ethyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-4-amine,N-ethyl-1-(phenylmethyl)-
    • 1-benzyl-N-ethylpyrazol-4-amine
    • 1-Benzyl-4-ethylaminopyrazol
    • 1-BENZYL-N-ETHYL-PYRAZOL-4-AMINE
    • 28466-72-0
    • DTXSID50182688
    • BRN 0518153
    • Pyrazole, 1-benzyl-4-(ethylamino)-
    • 1-Benzyl-N-ethyl-1H-pyrazol-4-amine
    • 1-Benzyl-4-(ethylamino)pyrazole
    • Inchi: 1S/C12H15N3/c1-2-13-12-8-14-15(10-12)9-11-6-4-3-5-7-11/h3-8,10,13H,2,9H2,1H3
    • InChI Key: HBLPMHWSVITEOG-UHFFFAOYSA-N
    • SMILES: N1(C=C(C=N1)NCC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 201.12700
  • Monoisotopic Mass: 201.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.8Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 376.5°Cat760mmHg
  • Flash Point: 181.5°C
  • Refractive Index: 1.58
  • PSA: 29.85000
  • LogP: 2.43620

1H-Pyrazol-4-amine,N-ethyl-1-(phenylmethyl)- Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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